molecular formula C31H27BrN2O4 B304145 2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one

2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one

Cat. No. B304145
M. Wt: 571.5 g/mol
InChI Key: AVMOUQIQZLKXOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one, also known as BDBQ, is a synthetic compound with potential applications in scientific research. This compound belongs to the class of quinoline derivatives and has been shown to exhibit a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways involved in cancer cell growth and survival. One of the primary targets of this compound is believed to be the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer cells and plays a key role in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a variety of biochemical and physiological effects. In addition to its potential anti-cancer activity, this compound has been shown to exhibit anti-inflammatory activity and to inhibit the growth of bacteria and fungi. Additionally, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one in lab experiments is its potential anti-cancer activity. This makes it a promising compound for studying cancer cell growth and survival. Additionally, this compound has been shown to exhibit a variety of other biological effects, which could make it a useful tool for studying a wide range of biological processes.
One of the main limitations of using this compound in lab experiments is its relatively low yield. This could make it difficult to obtain large quantities of the compound for use in experiments. Additionally, the mechanism of action of this compound is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one. One area of research could involve further elucidating the mechanism of action of this compound. This could involve identifying additional targets of this compound and investigating the downstream effects of this compound inhibition.
Another potential area of research could involve developing more efficient synthesis methods for this compound. This could involve optimizing the current synthesis method or developing new methods for synthesizing the compound.
Finally, future research could focus on developing this compound derivatives with improved biological activity and/or pharmacokinetic properties. This could involve modifying the structure of this compound to improve its potency, selectivity, or bioavailability.

Synthesis Methods

The synthesis of 2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one involves a multi-step process that includes the condensation of 3-bromobenzaldehyde with 2-nitrophenylacetic acid to form 2-nitro-3-(3-bromophenyl)acrylic acid. This intermediate is then reduced to 2-amino-3-(3-bromophenyl)propionic acid, which is further converted to this compound through a series of reactions involving benzoyl chloride, 1,3-benzodioxole, and dimethylformamide. The overall yield of this synthesis method is approximately 15%.

Scientific Research Applications

2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one has been shown to exhibit a variety of potential applications in scientific research. One of the most promising areas of research is in the field of cancer therapy. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which could be a promising strategy for cancer treatment.

properties

Molecular Formula

C31H27BrN2O4

Molecular Weight

571.5 g/mol

IUPAC Name

2-amino-4-(1,3-benzodioxol-5-yl)-3-benzoyl-1-(3-bromophenyl)-7,7-dimethyl-6,8-dihydro-4H-quinolin-5-one

InChI

InChI=1S/C31H27BrN2O4/c1-31(2)15-22-27(23(35)16-31)26(19-11-12-24-25(13-19)38-17-37-24)28(29(36)18-7-4-3-5-8-18)30(33)34(22)21-10-6-9-20(32)14-21/h3-14,26H,15-17,33H2,1-2H3

InChI Key

AVMOUQIQZLKXOX-UHFFFAOYSA-N

Isomeric SMILES

CC1(CC2=C(C(C(=C(N2C3=CC(=CC=C3)Br)N)C(=O)C4=CC=CC=C4)C5=CC6=C(C=C5)OCO6)C(=O)C1)C

SMILES

CC1(CC2=C(C(C(=C(N2C3=CC(=CC=C3)Br)N)C(=O)C4=CC=CC=C4)C5=CC6=C(C=C5)OCO6)C(=O)C1)C

Canonical SMILES

CC1(CC2=C(C(C(=C(N2C3=CC(=CC=C3)Br)N)C(=O)C4=CC=CC=C4)C5=CC6=C(C=C5)OCO6)C(=O)C1)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.